4-Oxo-4-{3-[(3-phenylpropanoyl)amino]-anilino}butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Oxo-4-{3-[(3-phenylpropanoyl)amino]-anilino}butanoic acid” is a chemical compound with the CAS Number: 940507-15-3. It has a molecular weight of 340.38 . It is also known as KPV-OH and is a peptide inhibitor of human tissue kallikrein (hK1) that shows promise in a variety of medical applications.
Molecular Structure Analysis
The molecular formula of this compound is C19H20N2O4 . The InChI Code is 1S/C19H20N2O4/c22-17(10-9-14-5-2-1-3-6-14)20-15-7-4-8-16(13-15)21-18(23)11-12-19(24)25/h1-8,13H,9-12H2,(H,20,22)(H,21,23)(H,24,25) .Scientific Research Applications
To address your requirements without direct references to this compound, I will provide a general overview of how compounds with similar structural features, such as phenolic acids, aromatic amines, and carboxylic acids, are applied in scientific research, excluding their use in drug dosage and side effects.
Phenolic Acids in Research
Phenolic acids, like chlorogenic acid (CGA), are extensively studied for their pharmacological effects. CGA exhibits antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective properties. These findings suggest potential applications in treating disorders like hepatic steatosis, cardiovascular disease, diabetes, and obesity due to CGA's modulation of lipid and glucose metabolism (Naveed et al., 2018).
Aromatic Amines in Peptide Research
The spin label amino acid TOAC, an aromatic amine, is utilized in peptide research for analyzing backbone dynamics and secondary structure through EPR spectroscopy and other physical techniques. Its incorporation into peptides has facilitated studies on the interaction of peptides with membranes, protein and nucleic acid interactions, and the orientation of peptides in membranes, indicating its importance in understanding peptide structure and function (Schreier et al., 2012).
Carboxylic Acids in Biocatalyst Inhibition
Research on carboxylic acids like hexanoic and lauric acids explores their inhibitory effects on microbes like Escherichia coli and Saccharomyces cerevisiae. These studies aim to identify metabolic engineering strategies to increase microbial robustness against the inhibition caused by carboxylic acids, which is crucial for the fermentative production of biorenewable chemicals (Jarboe et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
4-oxo-4-[3-(3-phenylpropanoylamino)anilino]butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c22-17(10-9-14-5-2-1-3-6-14)20-15-7-4-8-16(13-15)21-18(23)11-12-19(24)25/h1-8,13H,9-12H2,(H,20,22)(H,21,23)(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEKOVQJLYNSHHP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NC2=CC(=CC=C2)NC(=O)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.